Cas no 2171433-15-9 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid)

(3R)-3-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a chiral (R)-configuration at the 3-position and a branched side chain with a methyl substituent, offering steric control in peptide assembly. The Fmoc group ensures orthogonal protection compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling selective deprotection under mild basic conditions. The carboxylic acid terminus facilitates coupling via standard activation methods. This compound is particularly useful for introducing constrained, hydrophobic residues into peptide sequences, influencing secondary structure formation. Its purity and defined stereochemistry make it suitable for research requiring precise molecular design, such as bioactive peptide development or materials science applications.
(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid structure
2171433-15-9 structure
Product Name:(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid
CAS No:2171433-15-9
MF:C26H32N2O5
MW:452.542687416077
CID:6122411
PubChem ID:165801572
Update Time:2025-10-28

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid
    • EN300-1548720
    • (3R)-3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}butanoic acid
    • 2171433-15-9
    • Inchi: 1S/C26H32N2O5/c1-16(2)18(13-24(29)28-17(3)12-25(30)31)14-27-26(32)33-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17-,18?/m1/s1
    • InChI Key: DCZFBYUBDHEHQT-QNSVNVJESA-N
    • SMILES: O(C(NCC(CC(N[C@H](C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 105Ų

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid Pricemore >>

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(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid Related Literature

Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171433-15-9, known as (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 3rd position, and a butanoic acid moiety. These structural features make it a valuable tool in peptide synthesis, drug discovery, and related research areas.

Recent advancements in chemical synthesis have enabled researchers to exploit the unique properties of this compound. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in controlling the reactivity of amino groups during solid-phase synthesis. This has made the compound an essential reagent in the construction of complex peptides and proteins with high precision. Moreover, the presence of the chiral center at the 3rd position underscores its potential in enantioselective synthesis, which is critical for producing optically active compounds with therapeutic applications.

One of the most exciting developments involving this compound is its application in the synthesis of biologically active molecules. Researchers have utilized its structure to design and synthesize novel peptide-based drugs targeting various disease states, including cancer and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity or interact with specific receptors, paving the way for innovative therapeutic strategies.

In addition to its role in drug discovery, this compound has also found utility in materials science. Its ability to form stable amide bonds has led to its use in constructing advanced materials, such as self-healing polymers and stimuli-responsive systems. These applications highlight the versatility of the molecule across multiple disciplines.

From a synthetic perspective, the preparation of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid involves a series of carefully optimized reactions. The synthesis typically begins with the formation of the Fmoc derivative, followed by selective protection and deprotection steps to achieve the desired stereochemistry and functionality. Recent improvements in catalytic methods and stereochemical control have significantly enhanced the efficiency and scalability of these processes.

Looking ahead, ongoing research aims to further expand the scope of this compound's applications. For example, investigations into its use as a building block for macrocyclic compounds or as an intermediate in total synthesis are currently underway. Additionally, efforts are being made to explore its potential in green chemistry by developing more sustainable synthetic pathways.

In conclusion, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid stands as a testament to the ingenuity and precision achievable in modern organic chemistry. Its unique structure and versatile properties continue to drive innovation across diverse scientific domains, making it an indispensable molecule for researchers worldwide.

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